Cas no 10166-07-1 (Isoquinoline,1,2,3,4-tetrahydro-2-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-2-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 10166-07-1
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• CID: 220014
• PubChem ID: 25022
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-2-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-2-(phenylmethyl)-, hydrochloride (1:1)
• 2-benzyl-1,2,3,4-tetrahydroisoquinolin-2-ium,chloride
• Isoquinoline,1,2,3,4-tetrahydro-2-(phenylmethyl)-, hydrochloride (9CI)
• Isoquinoline,2-benzyl-1,2,3,4-tetrahydro-, hydrochloride (7CI,8CI)
• 2-Benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• ISOQUINOLINE, 1,2,3,4-TETRAHYDRO-2-BENZYL-, HYDROCHLORIDE
• 10166-07-1

• Inchi： 1S/C16H17N.ClH/c1-2-6-14(7-3-1)12-17-11-10-15-8-4-5-9-16(15)13-17;/h1-9H,10-13H2;1H
• InChI Key： ABJVULXWDMVKQU-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+]1(CC2C=CC=CC=2)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 259.11294
• Monoisotopic Mass: 259.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 5.9